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Compound of Interest |

Compound Name: 3-Cyanopropanoic acid
CAS No.: 16051-87-9
Cat. No.: B096844
Get Quote
\ J

This guide provides essential, immediate safety and logistical information for the handling and
disposal of 3-Cyanopropanoic acid (CAS 16051-87-9). Designed for researchers, scientists,
and drug development professionals, this document offers procedural, step-by-step guidance to
ensure the safe and effective use of this compound in a laboratory setting. Our commitment is
to furnish you with value beyond the product, establishing a foundation of deep trust through
scientifically grounded safety protocols.

Immediate Safety Overview: Understanding the
Risks

3-Cyanopropanoic acid is a solid organic compound utilized in various chemical syntheses,
including the production of pharmaceuticals and agrochemicals.[1] While it offers significant
utility, it is imperative to recognize and mitigate its associated hazards. The primary risks
involve irritation to the eyes, skin, and respiratory system.

Hazard Identification and Classification:
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The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications for 3-Cyanopropanoic acid:

Hazard Class Hazard Statement Pictogram Signal Word
Serious Eye H319: Causes serious )
o N Warning[1][Z]

Damage/Eye Irritation eye irritation[1][2][3]
Skin H315: Causes skin )

) o o Warning[2]
Corrosion/Irritation irritation
Specific target organ
toxicity — Single H335: May cause ]

Warning[2]

exposure (Respiratory

tract irritation)

respiratory irritation[4]

Some sources also indicate that related cyanopropanoic acid isomers can be harmful if

swallowed, in contact with skin, or if inhaled.[5] Given the presence of the nitrile group and its

acidic nature, it is prudent to handle this chemical with a high degree of caution, assuming the

potential for these additional hazards.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are critical to minimizing exposure risk. The following

table outlines the minimum required PPE for handling 3-Cyanopropanoic acid.
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Rationale and Best

Body Part Required PPE .
Practices
Chemical splash goggles
meeting ANSI Z87.1 ) )
, Protects against direct contact
standards. A face shield should ) ] )
with the solid or solutions,
Eyes/Face be worn over goggles when ] )
] ] ] which can cause serious eye
there is a risk of splashing or S
] irritation.[1][2][3]
when handling larger
quantities.[6][7]
Nitrile gloves offer good
Chemical-resistant nitrile resistance to a range of
Hand gloves.[6] Consider double- chemicals, including acids and
ands
gloving for enhanced organic compounds.[8][9]
protection.[6] Always inspect gloves for tears
or holes before use.[6]
Protects skin and personal
A fully buttoned laboratory ) ) )
Body clothing from accidental spills
coat.[6] o
and contamination.
Prevents exposure from spills
Feet Closed-toe shoes.[7] and protects against dropped

objects.

PPE Donning and Doffing Workflow

Proper procedure for putting on and taking off PPE is essential to prevent cross-contamination.
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Doffing (Taking Off) PPE

1. Gloves —»

2. Goggles/Face Shield

—»| 3. Lab Coat

Donning (Putting On) PPE

1. Lab Coat |—»

2. Goggles/Face Shield

—» 3. Gloves

Contaminated Solids
(Gloves, Paper Towels)

l

Waste Generation

Aqueous & Organic Solutions

Contaminated Sharps

Waste Collection

|

Labeled Solid
Hazardous Waste Bin

Labeled Liquid
Hazardous Waste Container

Puncture-Proof
Sharps Container

\

Environmental Health & Safety (EH&S) Pickup

Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of 3-Cyanopropanoic acid waste.

General Disposal Guidelines:

o Always keep waste containers closed when not in use. * Never dispose of 3-

Cyanopropanoic acid down the drain. [L0]* Ensure all waste containers are clearly and
accurately labeled with their contents.

o Follow your institution's specific guidelines for hazardous waste pickup and disposal.
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By adhering to these safety and handling protocols, you can effectively mitigate the risks
associated with 3-Cyanopropanoic acid and ensure a safe laboratory environment for yourself
and your colleagues.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) )

upper and lower eyelids. [11]Seek immediate

medical attention. [11]

Remove contaminated clothing and flush skin
) with plenty of water for at least 15 minutes.
Skin Contact ) S
[12]Seek medical attention if irritation develops

or persists.

Move the affected person to fresh air. [11]If not

breathing, give artificial respiration. If breathing

Inhalation o ) ) )
is difficult, give oxygen. [11]Seek immediate
medical attention.
Do NOT induce vomiting. [13]If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill Response:

For small spills, absorb the material with an inert
absorbent such as vermiculite, dry sand, or
earth and place it into a suitable, closed
container for disposal. [13]For larger spills,
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evacuate the area and contact your institution’'s
Environmental Health & Safety (EH&S)

department. [12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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